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Compound of Interest

Compound Name: Reactive yellow 3

Cat. No.: B1329402

An In-depth Technical Guide to the Mechanism of Action of C.l. Reactive Yellow 3

For Researchers, Scientists, and Drug Development Professionals

Introduction

Reactive dyes are a prominent class of synthetic colorants used extensively in the textile
industry for dyeing cellulosic fibers such as cotton, linen, and viscose.[1] Their defining
characteristic is the formation of a stable, covalent bond between the dye molecule and the
fiber, resulting in excellent wash fastness and vibrant shades.[2][3] C.I. Reactive Yellow 3
(CAS No. 6539-67-9) is a single azo dye characterized by its red-light yellow hue and its
application in dyeing and printing various natural and synthetic fibers.[4][5] This guide provides
a detailed technical overview of its core mechanism of action, supported by quantitative data,
experimental protocols, and process visualizations.

Chemical Profile of C.l. Reactive Yellow 3
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Property Value Reference
CAS Number 6539-67-9 [61[7]
Molecular Formula C21H17CINsO7S2 [61[7]
Molecular Weight 592.99 g/mol [61[7]
Reactive System Monochlorotriazine (MCT) [6]1[8]
Appearance Yellow Powder [4]

| Water Solubility (50°C) | 15-40 g/L |[4][5] |

Core Mechanism of Action: Covalent Bond
Formation

The dyeing process with Reactive Yellow 3 is a chemical reaction, not merely a physical
adsorption. The fundamental mechanism is a nucleophilic substitution reaction between the
reactive group of the dye and the functional groups of the fiber.[9][10] For cellulosic fibers like
cotton, the primary reaction sites are the abundant hydroxyl (-OH) groups.[11]

The process occurs in a sequence of steps under specific conditions:

» Activation of Cellulose: The reaction is conducted in a weakly alkaline medium, typically
achieved by adding sodium carbonate (soda ash) to the dyebath to achieve a pH of 10.5-
11.5.[2][12] The alkali deprotonates the hydroxyl groups on the cellulose polymer, forming
highly nucleophilic cellulosate anions (Cell-O~).[10][11]

» Nucleophilic Attack: The electron-rich cellulosate anion acts as a nucleophile and attacks the
electron-deficient carbon atom on the dye's monochlorotriazine (MCT) ring. The
electronegativity of the nitrogen atoms in the heterocyclic triazine ring makes the chlorine-
bonded carbon atom susceptible to nucleophilic attack.[10]

o Covalent Bond Formation: The attack results in the displacement of the chlorine atom (a
good leaving group) and the formation of a stable, covalent ether bond (Cell-O-Dye) between
the cellulose fiber and the dye molecule.[11] This strong bond is responsible for the high wet
fastness properties of reactive dyes.[2]
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Key Chemical Pathways and Side Reactions

The primary goal of the reactive dyeing process is to maximize the fixation of the dye to the
fiber. However, a significant competing reaction, hydrolysis, also occurs in the alkaline dyebath.

Fixation Pathway

The desired reaction is the covalent bonding of Reactive Yellow 3 to the cellulose fiber.
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Caption: Covalent fixation pathway of Reactive Yellow 3 with cellulose.

Hydrolysis Pathway (Competitive Reaction)

Simultaneously, the dye can react with hydroxide ions (OH™) from the water in the alkaline
bath. This results in the chlorine atom being replaced by a hydroxyl group, forming an inactive,
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hydrolyzed dye that can no longer react with the fiber.[2] This hydrolyzed dye must be washed
off completely to prevent poor wash fastness.
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Dyeing Process
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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